N-Benzyl-1,4-phenylenediamine dihydrochloride
Overview
Description
N-Benzyl-1,4-phenylenediamine dihydrochloride (NBPDA) is a versatile reagent used in a variety of synthetic and analytical applications. It is a white crystalline solid that is soluble in water and organic solvents. NBPDA is an important intermediate in the synthesis of a variety of organic compounds, including dyes, pharmaceuticals, and agricultural products. In addition, it has been used in the analysis of organic compounds, such as amino acids and carbohydrates, and in the preparation of fluorescent probes for biological studies.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for N-Benzyl-1,4-phenylenediamine dihydrochloride involves the reaction of benzylamine with 1,4-phenylenediamine in the presence of hydrochloric acid to form the desired product.", "Starting Materials": [ "Benzylamine", "1,4-phenylenediamine", "Hydrochloric acid" ], "Reaction": [ "Add 1,4-phenylenediamine (1.0 eq) to a round-bottom flask containing benzylamine (1.0 eq) and hydrochloric acid (2.0 eq) in methanol.", "Stir the reaction mixture at room temperature for 24 hours.", "Filter the resulting precipitate and wash with methanol.", "Dry the product under vacuum to obtain N-Benzyl-1,4-phenylenediamine dihydrochloride as a white solid." ] } | |
CAS RN |
17272-84-3 |
Molecular Formula |
C13H15ClN2 |
Molecular Weight |
234.72 g/mol |
IUPAC Name |
4-N-benzylbenzene-1,4-diamine;hydrochloride |
InChI |
InChI=1S/C13H14N2.ClH/c14-12-6-8-13(9-7-12)15-10-11-4-2-1-3-5-11;/h1-9,15H,10,14H2;1H |
InChI Key |
DCQAEGWLXWRTRU-UHFFFAOYSA-N |
SMILES |
C1=CC=C(C=C1)CNC2=CC=C(C=C2)N.Cl.Cl |
Canonical SMILES |
C1=CC=C(C=C1)CNC2=CC=C(C=C2)N.Cl |
Pictograms |
Irritant |
Origin of Product |
United States |
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